N-[(2-bromo-4,5-dimethylphenyl)carbamothioyl]benzamide

• IUPAC Name: N-[(2-bromo-4,5-dimethylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C16H15BrN2OS/c1-10-8-13(17)14(9-11(10)2)18-16(21)19-15(20)12-6-4-3-5-7-12/h3-9H,1-2H3,(H2,18,19,20,21)
• InChI Key: KFHSPLBSUBIIES-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)Br)NC(=S)NC(=O)C2=CC=CC=C2
• Molecular Formula: C16H15BrN2OS
• Molecular Weight: 363.3 g/mol

Description

N-[(2-bromo-4,5-dimethylphenyl)carbamothioyl]benzamide is an organic compound that features a benzamide core substituted with a bromo and dimethylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2-bromo-4,5-dimethylphenyl)carbamothioyl]benzamide typically involves the reaction of 2-bromo-4,5-dimethylaniline with benzoyl isothiocyanate. The reaction is carried out under controlled conditions, often in the presence of a base such as triethylamine, to facilitate the formation of the desired product. The reaction mixture is usually stirred at room temperature or slightly elevated temperatures to ensure complete conversion.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity. Industrial production may also involve continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-[(2-bromo-4,5-dimethylphenyl)carbamothioyl]benzamide can undergo various chemical reactions, including:

Substitution Reactions: The bromo group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Hydrolysis: The carbamothioyl group can be hydrolyzed under acidic or basic conditions to yield corresponding amines and carboxylic acids.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles like sodium azide or potassium thiocyanate, often in the presence of a catalyst such as copper(I) iodide.

Oxidation: Reagents like potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions with amines can yield various substituted benzamides, while oxidation can produce sulfoxides or sulfones.

Scientific Research Applications

N-[(2-bromo-4,5-dimethylphenyl)carbamothioyl]benzamide has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound can be used in biochemical assays to investigate enzyme interactions and inhibition.

Industry: It may be used in the synthesis of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-[(2-bromo-4,5-dimethylphenyl)carbamothioyl]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The bromo and carbamothioyl groups play a crucial role in binding to these targets, potentially inhibiting their activity or modulating their function. The exact pathways involved depend on the specific biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 2-Bromo-N-(3,4-dimethylphenyl)benzamide
• 2-Bromo-N-methylbenzamide
• N-(2-bromo-4,5-dimethoxyphenyl)benzamide

Uniqueness

N-[(2-bromo-4,5-dimethylphenyl)carbamothioyl]benzamide is unique due to the presence of both bromo and carbamothioyl groups, which confer distinct chemical and biological properties. These groups enhance its reactivity and potential for forming specific interactions with molecular targets, making it a valuable compound for various research applications.